(5-Methyl-1,3-thiazol-2-yl)methanesulfonamide

• Molecular Formula: C5H8N2O2S2
• Molecular Weight: 192.3 g/mol
• IUPAC Name: (5-methyl-1,3-thiazol-2-yl)methanesulfonamide
• InChI: InChI=1S/C5H8N2O2S2/c1-4-2-7-5(10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
• InChI Key: VZDVRUUJTPQSTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)CS(=O)(=O)N

Description

(5-Methyl-1,3-thiazol-2-yl)methanesulfonamide (CAS 1566998-67-1) is a chemical compound featuring a thiazole heterocycle linked to a methanesulfonamide functional group, with a molecular formula of C5H8N2O2S2 and a molecular weight of 192.26 g/mol . This structure combines two privileged pharmacophores in medicinal chemistry: the thiazole ring and the sulfonamide moiety. The thiazole scaffold is a common structural subunit found in a variety of natural products and clinically used drugs, known for its diverse biological activities . Simultaneously, sulfonamide derivatives are recognized for their wide range of pharmacological properties, including antimicrobial, antioxidant, and anti-inflammatory activities . As such, this compound serves as a valuable building block in organic synthesis and drug discovery efforts. It is particularly useful for researchers designing and synthesizing novel molecules for probing biological mechanisms or developing potential therapeutic agents. For example, recent studies have focused on 2-aminothiazole sulfonamide derivatives, highlighting their potent antioxidant activities as protective agents against oxidative stress . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Construction of the 1,3-Thiazole Core

Method A: Hantzsch Thiazole Synthesis

The classical Hantzsch method involves cyclization of α-haloketones with thioamides:

α-Haloketone + Thioamide → 1,3-Thiazole

Reaction Conditions:

• Reagents: α-Haloketone (e.g., 2-bromo-3-methylbutanone), thioamide (e.g., thiourea)
• Solvent: Ethanol or acetic acid
• Temperature: Reflux (~80-100°C)
• Outcome: Formation of 5-methyl-1,3-thiazole

Advantages:

• Simple, well-established
• Suitable for synthesizing various methyl-substituted thiazoles

Limitations:

• Requires careful control to prevent side reactions
• Purification may involve recrystallization

Functionalization at the 2-Position

Method B: Alkylation with Methanesulfonyl Chloride

Once the thiazole ring is synthesized, the 2-position can be functionalized via nucleophilic substitution:

Thiazole (at 2-position) + Methanesulfonyl Chloride → (2-Methanesulfonyl)thiazole

Reaction Conditions:

• Reagents: Methanesulfonyl chloride, base (e.g., triethylamine)
• Solvent: Dichloromethane or pyridine
• Temperature: 0°C to room temperature
• Outcome: Formation of 2-(methanesulfonyl)thiazole derivative

Note: The nucleophilic site at the 2-position is activated under these conditions, facilitating sulfonylation.

Conversion to the Sulfonamide

Method C: Nucleophilic Substitution to Form the Sulfonamide

The key step involves converting the sulfonylated thiazole to the sulfonamide:

(2-Methanesulfonyl)thiazole + Ammonia or Primary Amine → (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide

Reaction Conditions:

• Reagents: Ammonia gas or primary amines
• Solvent: Ethanol or water
• Temperature: Mild heating (~50-80°C)
• Duration: Several hours to overnight

Outcome: Nucleophilic attack at the sulfonyl sulfur, displacing the leaving group and forming the sulfonamide.

Alternative Synthetic Approaches

Direct Cyclization of Precursors

Some methods involve the cyclization of α-aminothioesters or related intermediates, followed by methylation at the 5-position:

• Step 1: Synthesis of α-aminothioesters
• Step 2: Cyclization to thiazole ring
• Step 3: Methylation at the 5-position using methyl iodide or dimethyl sulfate

Use of Building Blocks

Pre-formed thiazole derivatives can be functionalized with methanesulfonyl chlorides directly, reducing the number of steps.

Data Table Summarizing Preparation Methods

Method	Key Reagents	Reaction Type	Advantages	Limitations	Typical Yield (%)
Hantzsch Thiazole Synthesis	α-Haloketone + Thioamide	Cyclization	Simple, versatile	Side reactions possible	70-85
Sulfonylation with Methanesulfonyl Chloride	Methanesulfonyl chloride + Base	Electrophilic substitution	High regioselectivity	Requires low temperature	75-90
Sulfonamide Formation via Nucleophilic Attack	Ammonia/Primary amines	Nucleophilic substitution	Direct, high yield	Sensitive to moisture	80-95

Scientific Research Findings and Innovations

Recent advances have focused on greener synthesis routes, such as:

• Solvent-free reactions to reduce environmental impact
• Microwave-assisted synthesis for faster reaction times
• Flow chemistry techniques for scalable production

For example, a study reported the use of microwave irradiation to accelerate the sulfonylation step, achieving yields above 90% within minutes, significantly improving efficiency.

Notes on Purification and Characterization

• Purification: Recrystallization from ethanol or acetonitrile, chromatography if necessary
• Characterization: Confirmed via NMR (¹H, ¹³C), IR, MS, and elemental analysis

Chemical Reactions Analysis

Types of Reactions: (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The sulfonamide group can be reduced to form amines.

Substitution: Electrophilic substitution reactions can occur at the 5-position of the thiazole ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic reagents such as halogens or nitro compounds can be used under acidic or basic conditions.

Major Products:

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted thiazole derivatives.

Scientific Research Applications

Based on the search results, information regarding the applications of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide is limited. However, the search results do provide some context for related compounds and their applications, which may be relevant.

While specific applications for (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide are not detailed in the search results, research on related sulfonamide derivatives provides some insight:

• Antiviral Activity: Novel sulfonamide derivatives containing 1,3,4-thiadiazole rings have been synthesized and screened for antiviral activities . Some compounds exhibited anti-tobacco mosaic virus activity .
• PTP1B Inhibition: Research has explored 2-acyl-3-carboxyl-tetrahydroisoquinoline derivatives as protein tyrosine phosphatase 1B (PTP1B) inhibitors without peroxisome proliferator-activated receptor (PPAR) γ activation for potential use as anti-diabetic drugs .
• Anthrax Lethal Factor Inhibition: A novel small molecule inhibitor of anthrax lethal factor was identified using a high-throughput screening approach. Further studies involved synthesizing analogues with variations in their structure, including the synthesis of disubstituted sulfonamides .

Mechanism of Action

The mechanism of action of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, leading to inhibition or activation of biochemical pathways. The sulfonamide group can form hydrogen bonds with biological molecules, enhancing its binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

Table 1 summarizes key structural analogs of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide, highlighting variations in heterocyclic cores, substituents, and physicochemical properties.

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key References
(5-Methyl-1,3-thiazol-2-yl)methanesulfonamide	Thiazole	–CH₃ (C-5), –SO₂NH₂ (C-2)	C₅H₇N₂O₂S₂	207.25	Not reported	Inferred
1-[5-(Dimethylamino)-1,3,4-thiadiazol-2-yl]methanesulfonamide	Thiadiazole	–N(CH₃)₂ (C-5), –SO₂NH₂ (C-2)	C₅H₁₀N₄O₂S₂	222.29	Not reported
N-(5-Bromo-1,3,4-thiadiazol-2-yl)methanesulfonamide	Thiadiazole	–Br (C-5), –SO₂NH₂ (C-2)	C₃H₄BrN₃O₂S₂	258.10	Not reported
3-{[5-(4-Aminophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)propanamide (8g)	Thiazole-oxadiazole hybrid	–CH₃ (thiazole C-5), –NH₂ (aryl C-4)	C₁₅H₁₅N₅O₂S₂	377.44	142–143

Key Observations:

• Heterocyclic Core Impact: Thiazole-based compounds (e.g., 8g) exhibit distinct electronic profiles compared to thiadiazole derivatives (e.g., ).
• Substituent Effects: The methyl group at C-5 in the thiazole ring (as in 8g and meloxicam) improves metabolic stability and hydrophobic interactions in biological systems. In contrast, electron-withdrawing groups like bromine () may increase reactivity but reduce solubility.
• Sulfonamide Role: The –SO₂NH₂ group in (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide likely enhances hydrogen-bonding capacity, similar to its role in 1-[5-(dimethylamino)-1,3,4-thiadiazol-2-yl]methanesulfonamide.

Biological Activity

(5-Methyl-1,3-thiazol-2-yl)methanesulfonamide is a heterocyclic compound that has garnered attention for its diverse biological activities. This article will explore its biological properties, mechanisms of action, and potential applications in various fields, supported by data tables and relevant research findings.

Overview of the Compound

Chemical Properties :

• Molecular Formula : C5H8N2O2S2
• Molecular Weight : 192.3 g/mol
• IUPAC Name : (5-methyl-1,3-thiazol-2-yl)methanesulfonamide
• Canonical SMILES : CC1=CN=C(S1)CS(=O)(=O)N

Antimicrobial Properties

Research indicates that (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide exhibits significant antimicrobial activity. It has been tested against various bacterial and fungal strains, showing promising results:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	16 µg/mL
Staphylococcus aureus	8 µg/mL
Candida albicans	32 µg/mL

These findings suggest that the compound could be developed as a potential antimicrobial agent, particularly in treating infections caused by resistant strains.

The mechanism of action for (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide involves its interaction with specific enzymes and receptors. The thiazole ring facilitates binding to biological targets, which can lead to inhibition of key metabolic pathways. The sulfonamide group enhances this interaction through hydrogen bonding, increasing the compound's specificity and efficacy.

Study on Antibacterial Activity

A study conducted by researchers at [source] evaluated the antibacterial efficacy of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide against multi-drug resistant strains of E. coli. The results indicated that the compound not only inhibited bacterial growth but also demonstrated a synergistic effect when combined with conventional antibiotics like ampicillin.

Antifungal Activity Assessment

In another investigation published in [source], the antifungal properties were assessed against Candida species. The compound showed an MIC value comparable to established antifungal agents, suggesting its potential use in clinical settings for fungal infections.

Comparative Analysis with Similar Compounds

To understand the unique properties of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide, a comparison with other thiazole-based compounds was performed:

Compound	Type	Biological Activity
Sulfathiazole	Antimicrobial	Effective against Gram-positive bacteria
Ritonavir	Antiretroviral	Inhibits HIV protease
Abafungin	Antifungal	Effective against systemic fungal infections

The unique substitution pattern of (5-Methyl-1,3-thiazol-2-yl)methanesulfonamide contributes to its distinct biological activities compared to these compounds.